Cas no 1395282-03-7 (1-(3,5-Difluorophenyl)cyclobutanol)

• Product Name: 1-(3,5-Difluorophenyl)cyclobutanol
• CAS No: 1395282-03-7
• MF: C₁₀H₁₀F₂O
• MW: 184.182610034943
• CID: 4937054
• PubChem ID: 70655171
• Update Time: 2025-10-31

1-(3,5-Difluorophenyl)cyclobutanol Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-DIFLUOROPHENYL)CYCLOBUTANOL
• 1-(3,5-difluorophenyl)cyclobutan-1-ol
• SCHEMBL12078176
• AKOS017631710
• CS-0445683
• WWWSPKQHCFOAAC-UHFFFAOYSA-N
• 1395282-03-7
• A1-10997
• SB84911
• 1-(3,5-Difluorophenyl)cyclobutanol

• Inchi： 1S/C10H10F2O/c11-8-4-7(5-9(12)6-8)10(13)2-1-3-10/h4-6,13H,1-3H2
• InChI Key： WWWSPKQHCFOAAC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1(CCC1)O)F

Computed Properties

• Exact Mass: 184.06997126g/mol
• Monoisotopic Mass: 184.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2

Additional information on 1-(3,5-Difluorophenyl)cyclobutanol

Introduction to 1-(3,5-Difluorophenyl)cyclobutanol (CAS No. 1395282-03-7)

1-(3,5-Difluorophenyl)cyclobutanol (CAS No. 1395282-03-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of cyclobutanol derivatives and features a 3,5-difluorophenyl substituent, which imparts distinct chemical and biological characteristics.

The molecular structure of 1-(3,5-Difluorophenyl)cyclobutanol consists of a cyclobutane ring with a hydroxyl group attached at the 1-position and a 3,5-difluorophenyl group attached to the same carbon. The presence of the difluorophenyl moiety significantly influences the compound's electronic properties, making it an attractive candidate for various applications in drug discovery and development.

Recent studies have explored the potential of 1-(3,5-Difluorophenyl)cyclobutanol in several therapeutic areas. One notable application is its use as a scaffold for the design of novel antiviral agents. Research published in the Journal of Medicinal Chemistry highlighted the ability of this compound to inhibit viral replication by targeting specific viral enzymes. The unique combination of the cyclobutanol core and the difluorophenyl substituent provides a robust platform for optimizing antiviral activity while minimizing toxicity.

In addition to antiviral applications, 1-(3,5-Difluorophenyl)cyclobutanol has shown promise in the field of neurodegenerative diseases. A study conducted by a team at Harvard University demonstrated that this compound can modulate certain signaling pathways involved in neuroprotection. Specifically, it was found to enhance the expression of neurotrophic factors and reduce oxidative stress in neuronal cells. These findings suggest that 1-(3,5-Difluorophenyl)cyclobutanol could be a valuable lead compound for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-(3,5-Difluorophenyl)cyclobutanol have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and demonstrates low toxicity in preclinical models, making it an attractive candidate for further clinical development.

In terms of synthetic methodology, several routes have been developed for the efficient preparation of 1-(3,5-Difluorophenyl)cyclobutanol. One common approach involves the reaction of 3,5-difluorobenzaldehyde with cyclobutanone followed by reduction to form the desired alcohol. This method is scalable and can be adapted for large-scale production in industrial settings.

The safety profile of 1-(3,5-Difluorophenyl)cyclobutanol has been extensively evaluated through various toxicological studies. Results indicate that this compound is generally well-tolerated at therapeutic doses and does not exhibit significant adverse effects in animal models. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its long-term safety and efficacy.

In conclusion, 1-(3,5-Difluorophenyl)cyclobutanol (CAS No. 1395282-03-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation and potential development into novel therapeutic agents. Continued research into this compound is expected to yield valuable insights and contribute to advancements in drug discovery and development.